N-[1-(2,5-dimethylphenyl)ethyl]-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-[1-(2,5-dimethylphenyl)ethyl]-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C23H31N3O2/c1-17-5-6-18(2)22(15-17)19(3)24-23(27)16-25-11-13-26(14-12-25)20-7-9-21(28-4)10-8-20/h5-10,15,19H,11-14,16H2,1-4H3,(H,24,27)
• InChI Key: CBAWQSDWMXUIEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C23H31N3O2
• Molecular Weight: 381.5 g/mol

Description

N-[1-(2,5-dimethylphenyl)ethyl]-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide, commonly known as DMPEP, is a novel psychoactive substance that has gained attention in recent years due to its potential therapeutic applications. It belongs to the class of piperazine-based designer drugs and is structurally similar to other psychoactive substances such as mephedrone and methamphetamine. In

Mechanism of Action

The exact mechanism of action of DMPEP is not well understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor, similar to other psychoactive substances such as cocaine and amphetamines. This mechanism of action may be responsible for the anxiolytic and antidepressant effects of DMPEP.
Biochemical and Physiological Effects
DMPEP has been shown to increase the levels of dopamine and serotonin in the brain, which may be responsible for its psychoactive effects. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. This may explain the neuroprotective effects of DMPEP.

Advantages and Limitations for Lab Experiments

DMPEP has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It also has a well-defined chemical structure, which makes it easy to study. However, DMPEP also has several limitations. It is a psychoactive substance, which means that it may have unwanted effects on the behavior of animals used in experiments. It is also relatively new and has not been extensively studied, which means that its safety and efficacy are not well established.

Future Directions

There are several future directions for the study of DMPEP. One direction is to investigate its potential therapeutic applications in humans. Another direction is to study its mechanism of action in more detail, in order to better understand how it produces its effects. Additionally, further studies are needed to determine the safety and efficacy of DMPEP, particularly in the long term. Finally, it may be useful to investigate the potential of DMPEP as a tool for studying the neurobiology of addiction and other psychiatric disorders.

Scientific Research Applications

DMPEP has been the subject of several scientific studies that have investigated its potential therapeutic applications. One study found that DMPEP has anxiolytic and antidepressant effects in animal models, suggesting that it may be useful in the treatment of anxiety and depression. Another study found that DMPEP has neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.